Cas no 173316-38-6 (2-(cyclopentylamino)benzonitrile)

• Product Name: 2-(cyclopentylamino)benzonitrile
• CAS No: 173316-38-6
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• MDL: MFCD11144623
• CID: 2782234
• PubChem ID: 10535560
• Update Time: 2025-10-31

2-(cyclopentylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentylamino)benzonitrile
• 173316-38-6
• AKOS000235756
• HQNZERYGSHXNGF-UHFFFAOYSA-N
• DTXCID60392190
• Benzonitrile, 2-(cyclopentylamino)-
• DTXSID50441368
• SCHEMBL2666741
• MFCD11144623
• CS-0209773
• 2-Cyclopentylaminobenzonitrile
• BS-21718

• MDL： MFCD11144623
• Inchi： 1S/C12H14N2/c13-9-10-5-1-4-8-12(10)14-11-6-2-3-7-11/h1,4-5,8,11,14H,2-3,6-7H2
• InChI Key： HQNZERYGSHXNGF-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1C#N)C1CCCC1

Computed Properties

• Exact Mass: 186.11600
• Monoisotopic Mass: 186.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82000
• LogP: 2.98578

Additional information on 2-(cyclopentylamino)benzonitrile

Introduction to 2-(cyclopentylamino)benzonitrile (CAS No. 173316-38-6)

2-(cyclopentylamino)benzonitrile, identified by its Chemical Abstracts Service (CAS) number 173316-38-6, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a benzonitrile core substituted with a cyclopentylamino group, has garnered attention due to its structural versatility and potential applications in drug development. The benzonitrile moiety is well-known for its role as an intermediate in synthesizing various bioactive molecules, while the cyclopentylamino group introduces a bulky, lipophilic substituent that can modulate pharmacokinetic properties.

The synthesis of 2-(cyclopentylamino)benzonitrile typically involves multi-step organic transformations, often starting from readily available precursors such as cyclopentanamine and benzonitrile derivatives. Advanced catalytic methods, including transition metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These synthetic strategies align with the growing emphasis on sustainable chemistry, where minimizing waste and maximizing efficiency are paramount.

In recent years, 2-(cyclopentylamino)benzonitrile has been explored as a key intermediate in the development of novel therapeutic agents. Its structural framework allows for modifications that can target specific biological pathways, making it a valuable scaffold for medicinal chemists. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The cyclopentylamino group, in particular, has been found to enhance binding affinity to certain protein targets by improving solubility and metabolic stability.

One of the most compelling aspects of 2-(cyclopentylamino)benzonitrile is its role in the synthesis of small-molecule inhibitors. These inhibitors are designed to interact with biological targets at the molecular level, disrupting disease-causing mechanisms. Researchers have leveraged the benzonitrile core to develop compounds with anti-inflammatory, antiviral, and anticancer properties. The cyclopentylamino substituent further refines these interactions by optimizing pharmacokinetic profiles, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) characteristics.

The pharmaceutical industry has been particularly interested in 2-(cyclopentylamino)benzonitrile due to its potential as a building block for next-generation drugs. Its ability to undergo further functionalization makes it a versatile tool for medicinal chemists seeking to design highly specific and effective therapeutic agents. Additionally, computational modeling and high-throughput screening techniques have accelerated the discovery process by predicting how structural modifications will impact biological activity.

Recent studies have highlighted the significance of 2-(cyclopentylamino)benzonitrile in addressing emerging healthcare challenges. For example, researchers have investigated its derivatives as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The benzonitrile moiety's ability to cross the blood-brain barrier while the cyclopentylamino group enhances penetration further underscores its therapeutic potential. These findings underscore the compound's importance in ongoing drug discovery efforts.

The chemical properties of 2-(cyclopentylamino)benzonitrile also make it useful in material science applications beyond pharmaceuticals. Its aromatic structure and functional groups enable it to serve as a precursor for polymers and specialty chemicals with unique properties. For instance, polymers derived from this compound exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance materials used in electronics and aerospace industries.

As research into 2-(cyclopentylamino)benzonitrile continues to evolve, new methodologies for its synthesis and application are being developed. Green chemistry principles are guiding these advancements by promoting environmentally friendly processes that reduce hazardous waste. Innovations such as flow chemistry and biocatalysis are being integrated into synthetic routes to improve efficiency while minimizing environmental impact.

The future prospects of 2-(cyclopentylamino)benzonitrile are bright, with ongoing studies exploring its role in precision medicine and personalized therapies. By tailoring derivatives to individual patient profiles, researchers aim to develop more effective treatments with fewer side effects. This approach aligns with broader trends in healthcare that emphasize targeted interventions based on genetic and molecular insights.

In conclusion,2-(cyclopentylamino)benzonitrile (CAS No. 173316-38-6) represents a multifaceted compound with far-reaching implications in pharmaceuticals and materials science. Its structural features enable diverse applications across multiple disciplines, driving innovation in drug development and advanced materials. As research progresses, this compound will undoubtedly continue to play a pivotal role in addressing global health challenges while advancing technological frontiers.